Cas no 898777-66-7 (3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone)

• Product Name: 3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone
• CAS No: 898777-66-7
• MF: C₁₆H₁₃F₃O₂
• MW: 294.268435239792
• CID: 867121
• PubChem ID: 24726602
• Update Time: 2025-11-07

3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• 3'-METHOXY-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• DTXSID70644995
• MFCD03844028
• AKOS016022071
• 898777-66-7
• 3'-Methoxy-3-(3,4,5-trifluorophenyl)propiophenone

• MDL： MFCD03844028
• Inchi： 1S/C16H13F3O2/c1-21-12-4-2-3-11(9-12)15(20)6-5-10-7-13(17)16(19)14(18)8-10/h2-4,7-9H,5-6H2,1H3
• InChI Key： MHUXVXKPWUFVKO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCC(C1C=CC=C(C=1)OC)=O)F)F

Computed Properties

• Exact Mass: 294.08676414g/mol
• Monoisotopic Mass: 294.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones